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Compound of Interest

Compound Name: CK-119

Cat. No.: B1669122

One of the most prominent entities associated with this nomenclature is the protein
Uncoordinated 119 (UNC119). It is a crucial adaptor protein involved in the trafficking of
lymphocyte-specific protein tyrosine kinase (Lck), a key signaling molecule in T-cell activation.

Mechanism of Action:

UNC119 facilitates the transport of Lck to the plasma membrane via Rab11 endosomes, a
critical step for the formation of the immunological synapse and subsequent T-cell activation.[1]
It has been identified as a novel activator of Src-type kinases, Lck and Fyn, and is essential for
interleukin-2 (IL-2) production and T-cell proliferation.[2][3] Overexpression of UNC119 leads to
increased Lck/Fyn activity, while its deficiency dramatically reduces their activity.[2]

Signaling Pathway Involving UNC119:
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Caption: UNC119-mediated Lck trafficking and T-cell activation.
Experimental Protocol for UNC119 Validation:
Obijective: To validate the role of UNC119 in Lck trafficking and T-cell activation.

Cell Line: Jurkat T-cells.
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Methods:
e Immunoprecipitation and Western Blotting:
o Lyse Jurkat cells and perform immunoprecipitation using an anti-CD3 antibody.
o Probe the immunoprecipitate with an anti-UNC119 antibody to confirm their association.[2]
e Gene Silencing (SiRNA):
o Transfect Jurkat cells with siRNA targeting UNC1109.
o Measure Lck and Fyn kinase activity in cell lysates.
o Stimulate cells with anti-CD3 antibodies and measure IL-2 production by ELISA.[2]
e Immunofluorescence Microscopy:
o Transfect cells with constructs expressing fluorescently tagged Lck and UNC119.

o Observe the colocalization of Lck and UNC119 with endosomal markers (e.g., Rab11)
using confocal microscopy.

ATRN-119: An ATR Kinase Inhibitor

Another distinct entity is ATRN-119, an orally bioavailable inhibitor of the ataxia telangiectasia
and Rad3-related (ATR) kinase.[4] ATR is a critical component of the DNA damage response
(DDR) pathway.

Mechanism of Action:

ATRN-119 selectively binds to and inhibits the activity of ATR kinase. This prevents the
phosphorylation of its downstream target, checkpoint kinase 1 (CHK1), leading to the disruption
of DNA damage repair and induction of apoptosis in tumor cells.[4]

ATR Signaling Pathway and Inhibition by ATRN-119:
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Caption: Inhibition of the ATR signaling pathway by ATRN-119.

Other "CK" Compounds and Products

The "CK" prefix is also used for other molecules and products, highlighting the need for
specificity when discussing "CK-119".

* CK-666 and CK-869: These are small molecule inhibitors of the Arp2/3 complex, which is
involved in actin nucleation.[5] They function by stabilizing the inactive state of the complex.
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» Reldesemtiv (CK-2127107): A skeletal troponin activator developed to increase muscle
reactivity in conditions like spinal muscular atrophy.[6]

e BioChek CK119 IBV: This is a catalogue number for an ELISA kit used to detect antibodies
against Infectious Bronchitis Virus in chickens, and is not a research compound for activity
validation in the context of drug development.[7]

o Creatine Kinase (CK) Assay Kits: The abbreviation "CK" is widely used for Creatine Kinase,
an enzyme whose activity is measured in various clinical and research settings.[8][9][10]

Comparison of "CK-119" Entities

Reldesemtiv

Feature UNC119 ATRN-119 CK-666
(CK-2127107)
) Small Molecule Small Molecule Small Molecule
Molecule Type Protein . . ]
Inhibitor Inhibitor Activator
) Lck/Fyn ) )
Primary Target o ATR Kinase Arp2/3 Complex Skeletal Troponin
(indirectly)
Biological o DNA Damage ) ) Muscle
T-Cell Activation Actin Nucleation )
Process Response Contraction
) Neuromuscular
Therapeutic Area  Immunology Oncology (Research Tool) ]
Disorders
Conclusion

The designation "CK-119" is ambiguous and refers to several distinct biological molecules and
products. For researchers and drug development professionals, it is imperative to specify the
exact entity of interest to perform a meaningful independent validation and comparison. The
information and experimental frameworks provided here for UNC119 and ATRN-119 can serve
as a starting point for such investigations, assuming one of these is the "CK-119" of interest.
Without further clarification, a direct, singular validation of "CK-119 activity" is not feasible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Uncoordinated 119 protein controls trafficking of Lck via the Rabl11 endosome and is
critical for immunological synapse formation - PubMed [pubmed.ncbi.nim.nih.gov]

e 2.Uncll9, a Novel Activator of Lck/Fyn, Is Essential for T Cell Activation - PMC
[pmc.ncbi.nlm.nih.gov]

e 3. go.drugbank.com [go.drugbank.com]
e 4. Facebook [cancer.gov]

» 5. Small molecules CK-666 and CK-869 inhibit actin-related protein 2/3 complex by blocking
an activating conformational change - PubMed [pubmed.ncbi.nim.nih.gov]

e 6. Spinal muscular atrophy - Wikipedia [en.wikipedia.org]

e 7.IBV ELISA - Infectious Bronchitis Virus Antibody Test Kit - BioChek [biochek.com]
» 8. Creatine Kinase (CK) Activity Assay Kit - Elabscience® [elabscience.com]

e 9. biocompare.com [biocompare.com]

e 10. cayugamedlab.testcatalog.org [cayugamedlab.testcatalog.org]

« To cite this document: BenchChem. [Uncoordinated 119 (UNC119): A Regulator of T-Cell
Activation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669122#independent-validation-of-ck-119-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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